Cas no 892362-11-7 (3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 892362-11-7
• MF: C₂₃H₁₆N₄O₃
• MW: 396.398144721985
• CID: 5439968
• PubChem ID: 9154124
• Update Time: 2025-07-14

3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline
• 3-(3-methoxyphenyl)-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
• F3167-1493
• AKOS002007863
• 892362-11-7
• 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C23H16N4O3/c1-30-18-9-4-6-15(12-18)22-20-14-24-21-11-3-2-10-19(21)23(20)26(25-22)16-7-5-8-17(13-16)27(28)29/h2-14H,1H3
• InChI Key： MJDWPMZCNGWALK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C2C=NC3C=CC=CC=3C=2N(C2C=CC=C(C=2)[N+](=O)[O-])N=1

Computed Properties

• Exact Mass: 396.12224039g/mol
• Monoisotopic Mass: 396.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.2±50.0 °C(Predicted)
• pka: 5.24±0.30(Predicted)

Additional information on 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline

3-(3-Methoxyphenyl)-1-(3-Nitrophenyl)-1H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound with CAS No. 892362-11-7, known as 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazoloquinoline core substituted with a 3-methoxyphenyl group and a 3-nitrophenyl group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of pyrazoloquinoline derivatives in drug discovery, particularly in the development of anticancer agents. The pyrazolo[4,3-c]quinoline scaffold has been shown to exhibit significant cytotoxic activity against various cancer cell lines. The substitution pattern in this compound further enhances its bioactivity by modulating the electronic environment around the aromatic rings. For instance, the methoxy group at the 3-position of one phenyl ring introduces electron-donating effects, while the nitro group at the corresponding position on the other phenyl ring introduces electron-withdrawing effects. This interplay between electron-donating and electron-withdrawing groups creates a highly reactive molecule that can interact with biological targets such as kinases and proteases.

In addition to its pharmacological applications, CAS No. 892362-11-7 has also been explored for its potential in materials science. The compound's aromaticity and conjugation make it a strong candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that pyrazoloquinoline derivatives can exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The substitution pattern in this compound further enhances its electronic properties, making it a versatile building block for advanced materials.

The synthesis of 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazoloquinoline core through cyclization reactions, followed by selective substitution at specific positions to introduce the methoxy and nitro groups. Researchers have recently developed more efficient synthetic routes that utilize transition metal catalysts to improve yield and selectivity. These advancements have made it easier to scale up production for both research and industrial applications.

From a pharmacological perspective, CAS No. 892362-11-7 has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that this compound can effectively inhibit the growth of cancer cells by targeting key enzymes involved in cell proliferation and survival. For example, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Additionally, this compound has demonstrated selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for targeted therapy.

Another area of interest is the compound's potential role in inflammation and immune-related diseases. Recent studies have revealed that pyrazoloquinoline derivatives can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This suggests that CAS No. 892362-11-7 could be developed into a novel anti-inflammatory agent with fewer side effects compared to conventional therapies.

In terms of environmental impact, researchers have also investigated the biodegradation and toxicity profiles of CAS No. 892362-11-7. Initial studies indicate that this compound is not readily biodegradable under standard environmental conditions, raising concerns about its long-term persistence in ecosystems. However, further research is needed to fully understand its environmental fate and potential risks to aquatic organisms.

Looking ahead, the development of CAS No. 892362-11-7 into clinical applications will require extensive preclinical testing to establish its safety profile and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to accelerate this process. Additionally, ongoing research into novel synthetic methods and material applications will continue to expand the scope of this compound's utility across multiple industries.

In conclusion, CAS No. 892362-11-7, or 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, represents a cutting-edge molecule with diverse applications in medicine and materials science. Its unique structural features and promising biological activity make it an exciting subject for further research and development.